![molecular formula C21H23FN2O2 B2993627 N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(5-(2-fluorophenyl)isoxazol-3-yl)cyclopropanecarboxamide CAS No. 1286724-58-0](/img/structure/B2993627.png)
N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(5-(2-fluorophenyl)isoxazol-3-yl)cyclopropanecarboxamide
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Description
N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(5-(2-fluorophenyl)isoxazol-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H23FN2O2 and its molecular weight is 354.425. The purity is usually 95%.
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Scientific Research Applications
Development of Radioligands for Brain Imaging
- Research Focus : This compound has been used in the development of radioligands, particularly for brain imaging. Fluorinated derivatives of similar compounds have been synthesized for positron emission tomography (PET) imaging of serotonin 5-HT1A receptors. These compounds were evaluated for their biological properties in rats and compared with other radioligands, showing potential for assessing serotonin levels and receptor distribution in neuropsychiatric disorders (Lang et al., 1999).
Synthesis and Characterization in Medicinal Chemistry
- Research Focus : The compound and its analogs have been synthesized and characterized for their potential as PET tracers of serotonin 5-HT(1A) receptors. These studies include the evaluation of the compound's affinity and selectivity for the receptors, its brain uptake, and stability against defluorination. This research contributes to the understanding of neuropsychiatric disorders and the development of potential therapeutic agents (García et al., 2014).
Analysis of Synthetic Cannabinoids
- Research Focus : The compound has been studied in the context of synthetic cannabinoids. Research includes the identification and differentiation of similar compounds, extensive analytical characterization, and the implications of mislabeling in the 'research chemical' market. Such studies are crucial for understanding the pharmacological activities and potential risks associated with these compounds (McLaughlin et al., 2016).
Inhibition of Radioligand Defluorination
- Research Focus : Investigations into the inhibition of defluorination of fluorine-18 labeled compounds, similar to the chemical , have been conducted. This research is significant for improving the visualization of radioligand binding to serotonin 5-HT1A receptors in human brain imaging, enhancing the accuracy and effectiveness of PET scans (Ryu et al., 2007).
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-1-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O2/c22-17-9-5-4-8-16(17)18-14-19(24-26-18)21(11-12-21)20(25)23-13-10-15-6-2-1-3-7-15/h4-6,8-9,14H,1-3,7,10-13H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRCMCVFOXXTMBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2(CC2)C3=NOC(=C3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.